Piperidine-4-thiol hydrochloride
Overview
Description
Piperidine-4-thiol hydrochloride is a chemical compound with the linear formula C5H12CLNS . It is a white solid and is used as a reagent in the preparation of anpirtoline, a non-opioid centrally acting analgesic .
Synthesis Analysis
The synthesis of piperidine derivatives involves various intra- and intermolecular reactions . A method for the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex was developed . Another synthesis involves the reductive amination of 1-benzylpiperidin-4-one with ammonia using Raney-Ni as a catalyst .Molecular Structure Analysis
The molecular structure of Piperidine-4-thiol hydrochloride is represented by the InChI code1S/C5H11NS.ClH/c7-5-1-3-6-4-2-5;/h5-7H,1-4H2;1H . The molecular weight of the compound is 153.68 . Chemical Reactions Analysis
Piperidine derivatives are involved in various chemical reactions. For instance, a highly enantioselective, catalytic three-component coupling of aldehydes, alkynes, and 4-piperidone hydrochloride hydrate affords the corresponding tertiary propargylamines .Physical And Chemical Properties Analysis
Piperidine-4-thiol hydrochloride is a white solid . It should be stored at temperatures between 0-8°C .Scientific Research Applications
- Piperidine-4-thiol hydrochloride serves as a valuable building block in organic synthesis. Researchers utilize it to create various piperidine derivatives, which play a crucial role in drug design and development . These derivatives are present in over twenty classes of pharmaceuticals and alkaloids.
- Scientists have synthesized piperidine-embedded anticancer agents with promising activity against androgen-refractory cancer cell lines (ARPC) .
- Piperidine derivatives, including piperidine-4-thiol, have been explored for their neuroprotective properties. These compounds may offer therapeutic benefits in neurodegenerative diseases .
- Piperidine-4-thiol hydrochloride exhibits antioxidant properties, potentially scavenging free radicals and reducing oxidative damage .
- The thiol group in piperidine-4-thiol allows it to chelate metal ions. Researchers study its coordination behavior with transition metals .
Organic Synthesis and Medicinal Chemistry
Anticancer Agents
Neuropharmacology and Neuroprotection
Antioxidant and Anti-Inflammatory Effects
Metal Chelation and Coordination Chemistry
Materials Science and Surface Modification
Safety And Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
piperidine-4-thiol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NS.ClH/c7-5-1-3-6-4-2-5;/h5-7H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVMBSTCFPATRKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1S.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00543922 |
Source
|
| Record name | Piperidine-4-thiol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00543922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidine-4-thiol hydrochloride | |
CAS RN |
99201-86-2 |
Source
|
| Record name | Piperidine-4-thiol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00543922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | piperidine-4-thiol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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